Cas no 2171462-10-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid
- 2171462-10-3
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid
- EN300-1496474
-
- Inchi: 1S/C25H26N4O5/c1-3-21(24(31)32)27-23(30)22(15-12-26-29(2)13-15)28-25(33)34-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-13,20-22H,3,14H2,1-2H3,(H,27,30)(H,28,33)(H,31,32)
- InChI Key: RNKYBYCHAQRPDT-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NC(C(=O)O)CC)=O)C1C=NN(C)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 462.19031994g/mol
- Monoisotopic Mass: 462.19031994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 123Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1496474-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1496474-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1496474-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1496474-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1496474-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1496474-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1496474-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1496474-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1496474-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1496474-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamido]butanoic acid |
2171462-10-3 | 100mg |
$2963.0 | 2023-09-28 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid: A Novel Compound with Promising Therapeutic Potential
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid, with the CAS number 2171462-10-3, represents a significant advancement in the field of medicinal chemistry. This compound is a complex molecule that combines multiple functional groups, including the fluoren-9-yl moiety, methoxycarbonyl group, and pyrazol-4-yl ring system. Its unique structural features make it a valuable candidate for further research in drug discovery and development.
Recent studies have highlighted the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid in targeting specific biological pathways. For instance, the fluoren-9-yl group has been shown to enhance the stability of the molecule, while the methoxycarbonyl moiety contributes to its solubility and bioavailability. These properties are critical in the design of therapeutic agents, as they directly impact the efficacy and safety of the compound in vivo.
One of the key advantages of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid is its ability to interact with specific molecular targets. The pyrazol-4-yl ring system, in particular, has been found to exhibit high affinity for certain receptors, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders. This interaction is further enhanced by the presence of the methoxycarbonyl group, which facilitates the formation of hydrogen bonds with target proteins.
Recent advancements in synthetic chemistry have enabled the efficient production of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid. Researchers have developed novel methodologies to synthesize this compound with high purity and yield. These methods involve the use of catalytic reactions and selective functional group transformations, which are essential for maintaining the integrity of the molecular structure during the synthesis process.
Furthermore, the fluoren-9-yl group has been shown to play a crucial role in the pharmacokinetic profile of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid. This group helps in reducing the metabolic degradation of the compound, thereby extending its half-life in the bloodstream. This property is particularly important for the development of long-acting therapeutic agents.
Studies have also demonstrated the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid in modulating specific signaling pathways. The pyrazol-4-yl ring system is known to interact with various kinases and phosphatases, which are key regulators of cellular processes. This interaction can lead to the modulation of downstream signaling events, making the compound a potential therapeutic agent for a wide range of diseases.
Additionally, the methoxycarbonyl group contributes to the overall polarity of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid, which is essential for its solubility in aqueous environments. This property is particularly important for the delivery of the compound to target tissues, as it ensures that the molecule can effectively reach its intended site of action.
Recent research has also focused on the potential of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid in the treatment of inflammatory diseases. The fluoren-9-yl group has been shown to exhibit anti-inflammatory properties, which can help in reducing the severity of conditions such as arthritis and autoimmune disorders. This makes the compound a promising candidate for further investigation in this area.
Moreover, the pyrazol-4-yl ring system has been found to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the compound to interact with specific receptors in the nervous system highlights its potential in the treatment of these conditions.
Overall, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research and development. As the field of drug discovery continues to evolve, compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid are likely to play a crucial role in the development of novel therapies for a wide range of diseases.
2171462-10-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(1-methyl-1H-pyrazol-4-yl)acetamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)